Cas no 656827-05-3 (1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-)

656827-05-3 structure
Product name:1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
CAS No:656827-05-3
MF:C21H19N3OS2
MW:393.525061845779
CID:1690946
1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
- 1H-Pyrazole-1-carbothioamide, 4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
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- Inchi: 1S/C21H19N3OS2/c1-25-17-11-9-15(10-12-17)18-14-19(20-8-5-13-27-20)24(23-18)21(26)22-16-6-3-2-4-7-16/h2-13,19H,14H2,1H3,(H,22,26)
- InChI Key: XDXREFQWXCJOGA-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=CC=C2)=S)C(C2SC=CC=2)CC(C2=CC=C(OC)C=C2)=N1
Computed Properties
- Exact Mass: 393.09717
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 545.6±60.0 °C(Predicted)
- PSA: 36.86
- pka: 12.02±0.60(Predicted)
1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- Related Literature
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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2. Carboxylate complexation by 1,1′-(1,2-phenylene)bis(3-phenylurea) in solution and the solid state†Simon J. Brooks,Philip A. Gale,Mark E. Light Chem. Commun., 2005, 4696-4698
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3. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
656827-05-3 (1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-) Related Products
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